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Compound of Interest

Compound Name: Acid Violet 54

Cat. No.: B1172280 Get Quote

An In-Depth Technical Guide to Acid Violet 54
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Violet 54, a synthetic dye

with applications in various industrial and research settings. The information presented herein

is intended for an audience with a technical background in chemistry and related sciences. This

document details the chemical and physical properties, experimental protocols, and safety

information for Acid Violet 54.

Chemical and Physical Properties
Acid Violet 54, also known by its Colour Index name, is a monoazo acid dye. It is primarily

used in the dyeing of protein fibers such as wool and silk, as well as polyamides like nylon.[1]

[2] Its chemical structure contains sulfonic acid groups, which makes it soluble in water and

allows it to form ionic bonds with the amino groups of protein fibers.[1]

CAS Number and Molecular Formula:

There appears to be some discrepancy in the literature and commercial listings regarding the

CAS number for Acid Violet 54. The most commonly cited CAS Registry Number is 11097-74-

8.[3][4] However, the CAS number 70210-05-8 is also frequently associated with this dye. It is

advisable for researchers to verify the CAS number with their specific supplier.
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The molecular formula for Acid Violet 54 is consistently reported as C₃₇H₂₉N₃Na₂O₁₁S₃.

A summary of the key chemical and physical properties is provided in the table below.

Property Value Reference

CAS Registry Number
11097-74-8 (primary), 70210-

05-8

Molecular Formula C₃₇H₂₉N₃Na₂O₁₁S₃

Molecular Weight 833.82 g/mol

Appearance Dark purple powder or crystals

Solubility
Soluble in water, ethanol, and

other polar solvents

λmax
Not explicitly found in search

results

pH Sensitivity
Exhibits maximum color

intensity at low pH levels

Fastness Properties on Wool
The fastness properties of a dye refer to its resistance to fading or running under various

conditions. The following table summarizes the fastness ratings for Acid Violet 54 on wool,

based on standardized testing methods. The ratings are generally on a scale of 1 to 5, with 5

representing the highest fastness.
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Fastness Property
ISO Standard
Rating

AATCC Standard
Rating

Reference

Light Fastness 4-5 4

Washing (Soaping) 5 4-5

Perspiration 5 4-5

Oxygen Bleaching 4-5 -

Seawater 5 4-5

Rubbing 4-5 -

Acid Milling 4 -

Alkaline Milling 4 -

Hot Pressing 3-4 -

Experimental Protocols
General Protocol for Acid Dyeing of Wool
This protocol provides a general procedure for dyeing wool fibers with Acid Violet 54. The

exact parameters, such as dye concentration and pH, may need to be optimized depending on

the desired shade and the specific wool material.

Materials:

Wool yarn or fabric

Acid Violet 54 dye powder

Distilled water

White vinegar or acetic acid (to adjust pH)

Synthrapol or a neutral pH soap

Dyeing vessel (e.g., stainless steel pot)
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Heating source

Stirring rod

Thermometer

Procedure:

Pre-wash the wool: Wash the wool material with a neutral soap to remove any impurities or

sizing. Rinse thoroughly.

Prepare the dyebath: Fill the dyeing vessel with enough room-temperature water to allow the

wool to move freely.

Dissolve the dye: In a separate container, dissolve the required amount of Acid Violet 54
powder in a small amount of hot water. Stir until fully dissolved.

Add dye to the dyebath: Add the dissolved dye solution to the dyebath and stir to ensure it is

evenly distributed.

Introduce the wool: Add the wet, pre-washed wool to the dyebath.

Heating: Gradually heat the dyebath to 85-95°C (185-203°F). Stir the wool gently and

frequently to ensure even dyeing.

Add acid: Once the dyebath reaches the target temperature, add white vinegar or acetic acid

to lower the pH to approximately 4-5. This will facilitate the binding of the dye to the wool

fibers.

Dyeing period: Maintain the temperature and continue to stir for 30-60 minutes, or until the

desired color is achieved. The dyebath will become clearer as the dye is absorbed by the

wool.

Cooling and rinsing: Remove the dyeing vessel from the heat and allow it to cool to room

temperature. Once cool, remove the wool and rinse it with warm water until the water runs

clear.

Final wash: Wash the dyed wool with a neutral soap and rinse thoroughly.
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Drying: Squeeze out excess water and allow the wool to air dry away from direct sunlight.

Adsorption of Acid Violet 54 onto Banana Peel Powder
(A Representative Protocol)
This protocol is based on studies investigating the use of low-cost biosorbents for the removal

of dyes from aqueous solutions. This can be adapted for research on the environmental

applications of dye adsorption.

Materials:

Acid Violet 54 solution of known concentration

Banana peels

Distilled water

0.1 M HCl and 0.1 M NaOH for pH adjustment

Conical flasks

Shaker

pH meter

UV-Vis Spectrophotometer

Procedure:

Preparation of Adsorbent:

Collect fresh banana peels and wash them thoroughly with distilled water to remove any

dirt.

Dry the peels in an oven at 60-80°C for 24 hours.

Grind the dried peels into a fine powder using a blender or grinder.
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Sieve the powder to obtain a uniform particle size.

Batch Adsorption Experiment:

Prepare a stock solution of Acid Violet 54 in distilled water. Prepare a series of standard

solutions of different concentrations by diluting the stock solution.

Take a fixed volume of the dye solution (e.g., 50 mL) of a specific concentration in a series

of conical flasks.

Adjust the initial pH of the solutions to a desired value (e.g., pH 2-10) using 0.1 M HCl or

0.1 M NaOH.

Add a known amount of banana peel powder (e.g., 0.1 g) to each flask.

Place the flasks in a mechanical shaker and agitate at a constant speed (e.g., 150 rpm) for

a specific contact time (e.g., 60 minutes) at a constant temperature (e.g., 25°C).

Analysis:

After the desired contact time, separate the adsorbent from the solution by filtration or

centrifugation.

Measure the final concentration of Acid Violet 54 in the supernatant using a UV-Vis

spectrophotometer at its λmax.

Calculate the amount of dye adsorbed per unit mass of adsorbent (qₑ) using the following

equation: qₑ = (C₀ - Cₑ) * V / m where:

qₑ is the adsorption capacity at equilibrium (mg/g)

C₀ is the initial dye concentration (mg/L)

Cₑ is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)
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Data Analysis:

Investigate the effect of various parameters such as pH, initial dye concentration,

adsorbent dose, and contact time on the adsorption efficiency.

Analyze the experimental data using adsorption isotherm models (e.g., Langmuir,

Freundlich) and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to

understand the adsorption mechanism.

Signaling Pathways and Biological Activity
Extensive searches of the scientific literature did not reveal any established role of Acid Violet
54 in specific biological signaling pathways. Its primary application and research focus are

related to its properties as a dye. While some studies have investigated the toxicological

profiles of various dyes, there is no significant body of research indicating that Acid Violet 54 is

used as a tool to study or modulate specific signaling cascades in drug development or

biological research. Professionals in drug development should be aware that, like many

synthetic chemicals, it may have off-target effects if used in biological systems, but these are

not well-characterized.

Experimental Workflows (Graphviz Diagrams)
As no specific signaling pathways involving Acid Violet 54 were identified, the following

diagrams illustrate the experimental workflows described in the protocols above.

Preparation

Dyeing Process Finishing

Pre-wash Wool

Add Wool to Dyebath

Prepare DyebathDissolve Dye

Heat to 85-95°C Add Acid (pH 4-5) Maintain Temp & Stir
(30-60 min) Cool to Room Temp Rinse Until Clear Final Wash with Soap Air Dry

Click to download full resolution via product page
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Workflow for Acid Dyeing of Wool.

Adsorbent Preparation

Batch Adsorption Experiment

Analysis

Wash Banana Peels

Oven Dry Peels
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Add Banana Peel Powder

Prepare Dye Solutions
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(Isotherms & Kinetics)
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Workflow for Adsorption Experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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